Cas no 134178-05-5 (5-(methylsulfonyl)benzene-1,3-dicarboxylic acid)

• Product Name: 5-(methylsulfonyl)benzene-1,3-dicarboxylic acid
• CAS No: 134178-05-5
• MF: C₉H₈O₆S
• MW: 244.221221923828
• CID: 1234923
• PubChem ID: 179276
• Update Time: 2025-04-20

5-(methylsulfonyl)benzene-1,3-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(methylsulfonyl)benzene-1,3-dicarboxylic acid
• 5-methylsulfonylbenzene-1,3-dicarboxylic acid
• 134178-05-5
• 5-Methylsulfonylisophthalic acid
• DB-140004
• SCHEMBL3185974
• DTXSID90158584
• 5-methanesulfonylbenzene-1,3-dicarboxylic acid
• AKOS040804619
• Benzene-1,3-dicarboxylic acid, 5-methylsulfonyl-

• Inchi： 1S/C9H8O6S/c1-16(14,15)7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key： UZNDNMWNNDUGIC-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C(=O)O)C=C(C(=O)O)C=1)(=O)=O

Computed Properties

• Exact Mass: 244.00414
• Monoisotopic Mass: 244.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• Density: 1.562
• Boiling Point: 602.9°C at 760 mmHg
• Flash Point: 318.4°C
• Refractive Index: 1.59
• PSA: 108.74